Cas no 78939-37-4 (Dimethyl 2-Oxoglutaconate)

• Product Name: Dimethyl 2-Oxoglutaconate
• CAS No: 78939-37-4
• MF: C₇H₈O₅
• MW: 172.135422706604
• CID: 533641
• PubChem ID: 11030285
• Update Time: 2025-04-19

Dimethyl 2-Oxoglutaconate Chemical and Physical Properties

Names and Identifiers

• 2-Pentenedioic acid, 4-oxo-, dimethyl ester
• Dimethyl 2-Oxoglutaconate
• dimethyl 4-oxopent-2-enedioate
• Dimethyl (2E)-4-oxopent-2-enedioate
• 4-Oxo-2-pentenedioic acid dimethyl ester
• Dimethyl 2-oxopent-3-enedioate
• Dimethyl 2-oxoglutaconate
• 78939-37-4
• AKOS030260537
• CS-0098937
• dimethyl4-oxopent-2-enedioate
• SCHEMBL5222112
• 1,5-DIMETHYL (2E)-4-OXOPENT-2-ENEDIOATE
• 4-Oxo-2-pentenedioic acid 1,5-dimethyl ester
• A1-00429
• CHEMBL4859102
• DIMETHYL(2E)-4-OXO-2-PENTENEDIOATE
• Dimethyl (E)-4-oxopent-2-enedioate
• D75969
• 38256-25-6
• SCHEMBL16277267
• Dimethyl 2-Oxoglutaconate

• Inchi： 1S/C7H8O5/c1-11-6(9)4-3-5(8)7(10)12-2/h3-4H,1-2H3/b4-3+
• InChI Key： AMBZDHXNCVCBRQ-ONEGZZNKSA-N
• SMILES： O(C)C(C(/C=C/C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 172.03700
• Monoisotopic Mass: 172.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.214
• Melting Point: 52-54?C
• Boiling Point: 242 ºC
• Flash Point: 101 ºC
• PSA: 69.67000
• LogP: -0.54230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters